Cas no 477973-51-6 (3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide)
3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide Chemical and Physical Properties
Names and Identifiers
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- 3-(2-bromophenyl)-2-cyano-N-octylprop-2-enamide
- Z44314974
- 477973-51-6
- (E)-3-(2-bromophenyl)-2-cyano-N-octylprop-2-enamide
- EN300-18153085
- 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide
-
- Inchi: 1S/C18H23BrN2O/c1-2-3-4-5-6-9-12-21-18(22)16(14-20)13-15-10-7-8-11-17(15)19/h7-8,10-11,13H,2-6,9,12H2,1H3,(H,21,22)
- InChI Key: QUHZJSYIECNMRV-UHFFFAOYSA-N
- SMILES: C(NCCCCCCCC)(=O)C(C#N)=CC1=CC=CC=C1Br
Computed Properties
- Exact Mass: 362.09938g/mol
- Monoisotopic Mass: 362.09938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 516.7±50.0 °C(Predicted)
- pka: 12.37±0.46(Predicted)
3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18153085-0.05g |
477973-51-6 | 90% | 0.05g |
$246.0 | 2023-09-19 |
3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide
Comprehensive Overview of 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide (CAS No. 477973-51-6): Properties, Applications, and Industry Insights
3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide (CAS No. 477973-51-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromophenyl moiety with a cyanoacrylamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its N-octyl chain enhances lipophilicity, a critical factor in drug design for improved membrane permeability.
In recent years, the demand for high-purity chemical intermediates like 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide has surged, driven by advancements in small-molecule drug discovery and crop protection agents. Researchers frequently search for "CAS 477973-51-6 solubility" or "synthetic routes for cyanoacrylamide derivatives," reflecting its relevance in optimizing reaction yields and process scalability. The compound’s electron-withdrawing cyano group also makes it a candidate for studying Michael addition reactions, a hot topic in green chemistry.
From an industrial perspective, 477973-51-6 is often discussed alongside "structure-activity relationship (SAR) studies" and "bioisosteric replacements," as its scaffold mimics natural ligands. Analytical techniques such as HPLC purity analysis and NMR spectral data are essential for quality control, with users frequently querying "HPLC methods for bromophenyl compounds." Regulatory compliance, including REACH certification and GMP standards, further underscores its commercial viability.
Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of 3-(2-Bromophenyl)-2-cyano-N-octyl-2-propenamide requires adherence to laboratory safety protocols. Searches like "thermal stability of cyanoacrylamides" highlight user concerns about storage conditions. Innovations in biodegradable solvents for its synthesis align with the global shift toward sustainable chemistry.
Future applications may expand into material science, where its conjugated system could contribute to organic semiconductors. The compound’s photophysical properties remain underexplored, offering avenues for interdisciplinary research. As patent filings increase, keywords like "477973-51-6 patent landscape" gain traction among competitors.
In summary, CAS 477973-51-6 exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to diverse synthetic pathways and alignment with trends in precision agriculture and drug delivery systems ensure its enduring relevance. For researchers, staying updated on "latest synthetic modifications of bromophenyl acrylamides" is key to unlocking its full potential.
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